Cas no 660398-05-0 ( )

• Product Name: &nbsp
• CAS No: 660398-05-0
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 963039
• PubChem ID: 45091399
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-(1-methylethoxy)- (9CI)
• DB-287686
• 7-Isopropoxyisoquinoline
• Isoquinoline, 7-(1-methylethoxy)-
• 660398-05-0
•  

• Inchi： 1S/C12H13NO/c1-9(2)14-12-4-3-10-5-6-13-8-11(10)7-12/h3-9H,1-2H3
• InChI Key： IFYSEPKNNJHKGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CN=CC=2C=1)C(C)C

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives